Cas no 215122-23-9 (8-fluoro-2-(trifluoromethyl)-2H-chromene-3-carboxylic acid)

• Product Name: 8-fluoro-2-(trifluoromethyl)-2H-chromene-3-carboxylic acid
• CAS No: 215122-23-9
• MF: C₁₁H₆F₄O₃
• MW: 262.157157421112
• MDL: MFCD30476893
• CID: 5154595
• PubChem ID: 9838110
• Update Time: 2025-05-24

8-fluoro-2-(trifluoromethyl)-2H-chromene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxylic acid, 8-fluoro-2-(trifluoromethyl)-
• 8-fluoro-2-(trifluoromethyl)-2H-chromene-3-carboxylic acid

• MDL： MFCD30476893
• Inchi： 1S/C11H6F4O3/c12-7-3-1-2-5-4-6(10(16)17)9(11(13,14)15)18-8(5)7/h1-4,9H,(H,16,17)
• InChI Key： WBQGVOBMWCRZQK-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)OC2=C(F)C=CC=C2C=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 8-fluoro-2-(trifluoromethyl)-2H-chromene-3-carboxylic acid

8-Fluoro-2-(Trifluoromethyl)-2H-Chromene-3-Carboxylic Acid: A Comprehensive Overview

8-fluoro-2-(trifluoromethyl)-2H-chromene-3-carboxylic acid, with the CAS registry number 215122-23-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of chromenes, which are aromatic heterocycles with a fused benzene and pyrone ring. The presence of fluorine and trifluoromethyl groups in its structure introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 8-fluoro-2-(trifluoromethyl)-2H-chromene-3-carboxylic acid typically involves multi-step reactions, often starting from readily available starting materials. Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, leveraging techniques such as microwave-assisted synthesis and catalytic processes. These methods not only improve yield but also reduce reaction times, aligning with the growing demand for sustainable chemical practices.

One of the most notable applications of this compound is in drug discovery. The chromene scaffold is known for its ability to interact with various biological targets, including kinases and G-protein coupled receptors (GPCRs). Studies have shown that 8-fluoro-2-(trifluoromethyl)-2H-chromene-3-carboxylic acid exhibits potential as a lead compound in the development of anti-inflammatory and anticancer agents. Its fluorinated substituents enhance bioavailability and stability, which are critical factors in drug design.

In addition to its pharmacological applications, this compound has also found utility in materials science. The incorporation of fluorine atoms into its structure imparts desirable properties such as thermal stability and resistance to UV degradation. Researchers have explored its use in the development of advanced polymers and coatings, where these properties are highly valued.

The physical and chemical properties of 8-fluoro-2-(trifluoromethyl)-2H-chromene-3-carboxylic acid have been extensively characterized using modern analytical techniques. High-resolution mass spectrometry (HRMS) confirms its molecular formula as C₁₀H₆F₄O₃, while nuclear magnetic resonance (NMR) spectroscopy provides insights into its molecular conformation. These studies contribute to a deeper understanding of its behavior in different chemical environments.

Recent research has also focused on the environmental impact of this compound. Given its fluorinated nature, concerns about bioaccumulation and persistence in the environment have been raised. However, preliminary studies suggest that under certain conditions, it undergoes degradation via hydrolysis or microbial action, reducing its environmental footprint.

In conclusion, 8-fluoro-2-(trifluoromethyl)-2H-chromene-3-carboxylic acid, with CAS number 215122-23-9, represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic and analytical techniques, positions it as a promising candidate for future innovations in medicine and materials science.